2-[[2-[2-(4-chlorophenyl)imino-4-oxo-3-prop-2-enyl-1,3-thiazolidin-5-yl]acetyl]amino]acetic Acid

• IUPAC Name: 2-[[2-[2-(4-chlorophenyl)imino-4-oxo-3-prop-2-enyl-1,3-thiazolidin-5-yl]acetyl]amino]acetic acid
• InChI: InChI=1S/C16H16ClN3O4S/c1-2-7-20-15(24)12(8-13(21)18-9-14(22)23)25-16(20)19-11-5-3-10(17)4-6-11/h2-6,12H,1,7-9H2,(H,18,21)(H,22,23)
• InChI Key: VGYQCPOHBCPCDX-UHFFFAOYSA-N
• Canonical SMILES: C=CCN1C(=O)C(SC1=NC2=CC=C(C=C2)Cl)CC(=O)NCC(=O)O
• Molecular Formula: C16H16ClN3O4S
• Molecular Weight: 381.8 g/mol
• CAS No.: 622353-88-2

Description

2-[[2-[2-(4-chlorophenyl)imino-4-oxo-3-prop-2-enyl-1,3-thiazolidin-5-yl]acetyl]amino]acetic Acid is a useful research compound. Its molecular formula is C16H16ClN3O4S and its molecular weight is 381.83. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial Activity

Research has shown that derivatives similar to the compound have promising antimicrobial activity. Patel, Patel, and Patel (2010) synthesized derivatives that exhibited in vitro antibacterial and antifungal activities, suggesting the potential of such compounds in developing new antimicrobial agents (Patel, Patel, & Patel, 2010).

Anti-inflammatory and Analgesic Activities

Compounds related to the mentioned chemical structure have been studied for their anti-inflammatory and analgesic effects. A study demonstrated that new substituted derivatives exhibited significant anti-inflammatory and analgesic activities, providing a basis for further exploration in this area (Attimarad & Bagavant, 1999).

Anticancer Potential

The synthesis of novel derivatives and their evaluation as potential anticancer agents have been a significant area of research. Chandrappa et al. (2009) synthesized thiazolidinone derivatives that showed moderate to strong antiproliferative activity in human leukemia cell lines, indicating the anticancer potential of such compounds (Chandrappa, Kavitha, Shahabuddin, et al., 2009).

Synthesis and Chemical Studies

Various studies have focused on the efficient synthesis and characterization of compounds containing the thiazolidinone moiety, aiming to explore their chemical properties and potential applications in pharmaceuticals. For instance, the synthesis of formazans from a base similar to the query compound as antimicrobial agents was reported, highlighting the diverse applications of these chemical structures in medicinal chemistry (Sah, Bidawat, Seth, & Gharu, 2014).